5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-ethyl-4-(3-fluorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H10FN3S/c1-2-9-12-13-10(15)14(9)8-5-3-4-7(11)6-8/h3-6H,2H2,1H3,(H,13,15)
• InChI Key: OGRNBDJDUXDQGR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NNC(=S)N1C2=CC(=CC=C2)F
• Molecular Formula: C10H10FN3S
• Molecular Weight: 223.27 g/mol

Description

5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol, also known as EFPT, is a chemical compound with potential applications in scientific research. EFPT belongs to the class of 1,2,4-triazole derivatives, which have been extensively studied in medicinal chemistry due to their diverse biological activities. In

Mechanism of Action

The mechanism of action of 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol has been shown to have various biochemical and physiological effects. 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol has been reported to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol has also been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments. 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol is relatively easy to synthesize and purify, making it a cost-effective option for research. 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol has also shown promising results in various scientific research areas, making it a versatile compound for experimentation. However, 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol has some limitations, including its low solubility in water and limited stability in acidic conditions.

Future Directions

There are several future directions for the research of 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol. One potential area of research is the development of 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Another area of research is the optimization of the synthesis method for 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol to improve its yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol and its potential interactions with other molecules.

Scientific Research Applications

5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol has shown potential in various scientific research areas, including medicinal chemistry, pharmacology, and biochemistry. 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol has been reported to exhibit anticancer, antifungal, and antimicrobial activities. In addition, 5-ethyl-4-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol has been studied for its potential as an antioxidant and anti-inflammatory agent.